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Compound of Interest

Compound Name: BSJ-4-116

Cat. No.: B10823982 Get Quote

For Immediate Implementation by Laboratory Personnel

The responsible disposal of the selective CDK12 degrader, BSJ-4-116, is critical for

maintaining a safe laboratory environment and ensuring regulatory compliance. This guide

provides detailed, step-by-step procedures for the proper handling and disposal of BSJ-4-116,

catering to researchers, scientists, and drug development professionals. Adherence to these

protocols will minimize risks and promote a culture of safety.

BSJ-4-116 is a potent and selective PROTAC (Proteolysis Targeting Chimera) degrader of

CDK12 with an IC50 of 6 nM.[1] It is a complex organic molecule often supplied as a solid or in

a DMSO solution.[1][2][3] Due to its biological activity and chemical nature, it must be treated

as hazardous chemical waste.

Quantitative Data Summary
For quick reference, the key quantitative data for BSJ-4-116 are summarized in the table

below.
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Property Value Source(s)

Molecular Weight 837.39 g/mol

Formula C₄₀H₄₉ClN₈O₈S [3]

CAS Number 2519823-34-6 [1][3]

Purity ≥98% (HPLC) [3]

Solubility Soluble to 100 mM in DMSO [2][3]

Storage Temperature -20°C [1][3]

Appearance Solid [1]

Experimental Protocol: Disposal of BSJ-4-116
The following protocol outlines the necessary steps for the safe disposal of BSJ-4-116 waste,

including pure compound, solutions, and contaminated materials. This procedure is based on

general best practices for hazardous chemical waste management in a laboratory setting.[4][5]

[6]

Materials Required:

Personal Protective Equipment (PPE): Safety goggles, lab coat, and appropriate chemical-

resistant gloves (e.g., nitrile).

Designated and labeled hazardous waste container (compatible with the waste type, e.g.,

glass or polyethylene for DMSO solutions).

Secondary containment for the waste container.

Hazardous waste labels.

Spill kit for chemical spills.

Procedure:
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Step 1: Waste Identification and Segregation 1.1. Identify all waste streams containing BSJ-4-
116. This includes:

Unused or expired solid BSJ-4-116.
Solutions of BSJ-4-116 (e.g., in DMSO).
Contaminated labware (e.g., pipette tips, tubes, flasks).
Contaminated PPE (e.g., gloves). 1.2. Segregate BSJ-4-116 waste from other laboratory
waste types at the point of generation. 1.3. Do not mix BSJ-4-116 waste with incompatible
chemicals. For instance, halogenated and non-halogenated solvent wastes should be kept
separate.[5]

Step 2: Waste Collection and Storage 2.1. Solid Waste:

Collect unused solid BSJ-4-116 and contaminated items (e.g., weighing paper, contaminated
gloves) in a clearly labeled, sealed plastic bag or a designated solid hazardous waste
container. 2.2. Liquid Waste:
Collect solutions of BSJ-4-116 in a dedicated, leak-proof, and chemically compatible
hazardous waste container. If dissolved in DMSO, a glass or polyethylene container is
appropriate.
Keep the waste container securely capped at all times, except when adding waste.[4][6] 2.3.
Contaminated Sharps:
Dispose of any sharps (e.g., needles, razor blades) contaminated with BSJ-4-116 in a
designated sharps container. 2.4. Storage:
Store the hazardous waste container in a designated and properly labeled satellite
accumulation area within the laboratory.[7]
The storage area should be away from general traffic and provide secondary containment to
capture any potential leaks.[6]

Step 3: Labeling and Documentation 3.1. Affix a hazardous waste label to the container as

soon as the first drop of waste is added. 3.2. The label must include:

The words "Hazardous Waste".[4]
The full chemical name: "BSJ-4-116". Avoid abbreviations.[4]
The solvent used (e.g., DMSO) and its concentration.
The date of accumulation.
The name of the principal investigator or laboratory contact.
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Step 4: Disposal Request and Pickup 4.1. Once the waste container is full or has been in

storage for a designated period (check your institution's guidelines), arrange for its disposal

through your institution's Environmental Health and Safety (EHS) office.[4] 4.2. Never dispose

of BSJ-4-116 down the drain or in the regular trash.[4][6] 4.3. Follow your institution's specific

procedures for requesting a hazardous waste pickup.

Step 5: Decontamination of Empty Containers 5.1. Triple-rinse any empty containers that held

BSJ-4-116 with a suitable solvent (e.g., the solvent the compound was dissolved in, followed

by a volatile solvent like ethanol or acetone).[4][5] 5.2. Collect the rinsate as hazardous waste

in the appropriate liquid waste container.[4] 5.3. After triple-rinsing and air-drying, deface the

original label and dispose of the container according to your institution's guidelines for non-

hazardous lab glass or plastic.[5][6]

Visualizing the Disposal Workflow
To provide a clear, at-a-glance understanding of the disposal process, the following diagrams

illustrate the key decision points and procedural flow.
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BSJ-4-116 Waste Generation

Collection and Storage

Final Disposal

Start: BSJ-4-116 Waste Generated

Identify Waste Type

Solid Waste (Pure compound, contaminated consumables)

Solid

Liquid Waste (Solutions in DMSO, etc.)

Liquid

Contaminated Sharps

Sharps

Collect in Labeled Solid Waste Container Collect in Labeled Liquid Waste Container Collect in Sharps Container

Store in Designated Satellite Accumulation Area with Secondary Containment

Request EHS Pickup
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Personal Protective Equipment (PPE)
- Safety Goggles

- Lab Coat
- Chemical-Resistant Gloves

Chemical Handling
- Use in a well-ventilated area

- Avoid inhalation of dust
- Prevent skin and eye contact

Spill Response
- Evacuate area if necessary

- Use appropriate spill kit
- Report to EHS

Waste Disposal
- Follow established protocol
- Segregate and label waste

- Arrange for EHS pickup

Review and Update - Periodically review procedures
- Incorporate new safety dataContinuous Improvement

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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